Cas no 660417-26-5 (2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic Acid)

• Product Name: 2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic Acid
• CAS No: 660417-26-5
• MF: C₈H₇N₃O₂S₂
• MW: 241.290078401566
• MDL: MFCD07312773
• CID: 2137636
• PubChem ID: 4962553
• Update Time: 2025-06-15

2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• (3-thiophen-2-yl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid
• 2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic Acid

• MDL： MFCD07312773
• Inchi： 1S/C8H7N3O2S2/c12-6(13)4-11-7(9-10-8(11)14)5-2-1-3-15-5/h1-3H,4H2,(H,10,14)(H,12,13)
• InChI Key： KWDQNZLKKJZMEF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1CC(=O)O)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic Acid

Introduction to 2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic Acid (CAS No. 660417-26-5)

2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic acid, identified by its CAS number 660417-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a sulfanyl group and a thiophene moiety further enhances its potential utility in medicinal chemistry and drug discovery.

The structural features of 2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic acid make it a promising candidate for developing novel therapeutic agents. The triazole ring is a well-documented pharmacophore in many drugs, exhibiting properties such as antifungal, antiviral, and anti-inflammatory effects. The integration of a sulfanyl group at the 2-position and a thiophene substituent at the 5-position introduces unique electronic and steric properties that can modulate the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on designing molecules that combine multiple bioactive moieties to achieve synergistic effects. The combination of a triazole ring, sulfanyl group, and thiophene moiety in CAS No. 660417-26-5 positions it as a versatile scaffold for exploring new pharmacological pathways. This compound has been studied for its potential role in inhibiting enzymes and receptors involved in various diseases, including cancer and neurological disorders.

One of the most compelling aspects of 2-3-Sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-ylacetic acid is its synthetic accessibility. The presence of readily available starting materials allows for efficient synthesis through multi-step organic transformations. Researchers have leveraged this flexibility to explore derivatives with modified substituents, further expanding the compound's chemical space. The synthesis often involves condensation reactions between appropriately substituted precursors, followed by functional group modifications to introduce the desired structural motifs.

The biological activity of this compound has been preliminarily investigated in several in vitro assays. Studies have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in tumor progression. The sulfanyl group is particularly noteworthy for its ability to enhance binding affinity by participating in hydrogen bonding or electrostatic interactions with target proteins. Additionally, the thiophene ring contributes to hydrophobic interactions, which are crucial for optimizing drug-receptor binding.

Advances in computational chemistry have further accelerated the exploration of CAS No. 660417-26-5's pharmacological profile. Molecular docking simulations have been employed to predict binding modes and affinities with various biological targets. These virtual screenings have identified promising candidates for further experimental validation. The integration of machine learning algorithms has also enabled the rapid design of analogs with enhanced potency and selectivity.

In the context of drug development, the structural complexity of 2-(3-Sulfanyl)-5-(thiophenethyl)-1H-imidazolium bromide (CAS No. 660417265) underscores its potential as a lead compound. Researchers are exploring its derivatives to improve solubility, metabolic stability, and overall pharmacokinetic properties. The sulfanyl group's role in modulating reactivity makes it an attractive feature for further chemical modifications aimed at optimizing bioavailability.

The therapeutic applications of this compound are not limited to oncology; it has also shown promise in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The triazole core is known to cross the blood-brain barrier, facilitating central nervous system penetration. Early studies suggest that derivatives of CAS No. 660417265 may interfere with pathological protein aggregation and oxidative stress pathways associated with these conditions.

Future directions in research are likely to focus on understanding the mechanistic basis of action for this class of compounds. Detailed biochemical studies will be essential to elucidate how modifications at the sulfanyl and thiophene positions influence biological activity. Additionally, preclinical studies will be necessary to assess toxicity profiles and dosimetry before moving into human trials.

The synthesis and characterization of novel heterocyclic compounds like CAS No. 660417265 continue to drive innovation in medicinal chemistry. By leveraging structural motifs such as triazoles, sulfanyl groups, and thiophene rings, researchers can develop molecules with tailored properties for treating complex diseases. As our understanding of molecular interactions evolves, compounds like this one are poised to play a critical role in next-generation therapeutics.